Cas no 1521-60-4 (Benzenamine,2,4,6-trimethyl-3-nitro-)
1521-60-4 structure
Product Name:Benzenamine,2,4,6-trimethyl-3-nitro-
CAS No:1521-60-4
MF:C9H12N2O2
MW:180.203782081604
CID:117785
PubChem ID:602010
Update Time:2025-04-18
Benzenamine,2,4,6-trimethyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,2,4,6-trimethyl-3-nitro-
- 2,4,6-trimethyl-3-nitro-aniline
- 2,4,6-trimethyl-3-nitrobenzenamine
- 3-Nitromesidine
- Nitromesidine
- 2,4,6-Trimethyl-3-nitroaniline
- 1521-60-4
- Benzenamine, 2,4,6-trimethyl-3-nitro-
- Aniline, 2,4,6-trimethyl-3-nitro-
- 2,4,6-Trimethyl-3-nitroaniline #
- CLNCRNJUFHMIAE-UHFFFAOYSA-N
- aminonitromesitylene
- SCHEMBL3606399
-
- Inchi: 1S/C9H12N2O2/c1-5-4-6(2)9(11(12)13)7(3)8(5)10/h4H,10H2,1-3H3
- InChI Key: CLNCRNJUFHMIAE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C)=CC(C)=C(C=1C)N)=O
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 69.16
Benzenamine,2,4,6-trimethyl-3-nitro- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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